3-Pyridazinemethanol, 6-[4-(trifluoromethyl)phenyl]-

• Molecular Formula: C12H9F3N2O
• Molecular Weight: 254.21 g/mol
• IUPAC Name: [6-[4-(trifluoromethyl)phenyl]pyridazin-3-yl]methanol
• InChI: InChI=1S/C12H9F3N2O/c13-12(14,15)9-3-1-8(2-4-9)11-6-5-10(7-18)16-17-11/h1-6,18H,7H2
• InChI Key: NSRPSFZRXOOMLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NN=C(C=C2)CO)C(F)(F)F

Description

3-Pyridazinemethanol, 6-[4-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C12H9F3N2O and its molecular weight is 254.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridazinemethanol, 6-[4-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridazinemethanol, 6-[4-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.582 g (2.062 mmol) of the above prepared 6-(4-trifluoromethyl-phenyl)-pyridazine-3-carboxylic acid methyl ester in 20 ml of abs. THF was cooled down to −15° C. and reacted with 5.16 ml of DIBAL-H-solution (1.0 M in toluene, 2.5 eq.) for ½ h. Careful quenching with ice/HCl dil., twofold extraction with AcOEt, washing with water, drying over sodium sulfate, and evaporation of the solvents left a crude product which was purified by flash chromatography (SiO2, AcOEt) to yield 0.155 g of the title compound as light brown solid.